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Compound of Interest

Compound Name: Felodipine-d8

Cat. No.: B1165076

Get Quote

Executive Summary & Substance Profile
Felodipine-d8 (Octadeuterofelodipine) is a stable isotope-labeled analog of Felodipine,

primarily utilized as an internal standard in LC-MS/MS bioanalysis. While its chemical toxicity

mirrors the parent compound (a dihydropyridine calcium channel blocker), the operational risks

are twofold: biological hazard to the researcher and integrity hazard to the compound.

As a deuterated standard, this material is high-value and typically handled in micro-quantities

(<10 mg). Consequently, the PPE strategy must simultaneously prevent occupational exposure

and mitigate isotopic dilution or contamination from the operator (e.g., keratin, moisture).
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Parameter Detail

Chemical Name Felodipine-d8

Parent Class 1,4-Dihydropyridine (Calcium Antagonist)

Physical State Solid (Crystalline Powder)

Primary Hazards

H302: Harmful if swallowedH361: Suspected of

damaging fertility or the unborn childH373: May

cause damage to organs through prolonged

exposure

Occupational Band
OEB 3 (Estimated) – Potent Compound

(Requires containment)

Hazard Assessment & Engineering Controls
Before donning PPE, engineering controls are the primary defense. Felodipine-d8 is a fluffy,

static-prone powder. Inhalation and transdermal absorption are the critical pathways.

Primary Containment: All weighing and solubilization must occur within a certified Chemical

Fume Hood or a Powder Containment Balance Enclosure.

Static Control: Use an ionizing bar or anti-static gun during weighing. Static discharge can

scatter the expensive isotope, creating an invisible surface contamination hazard.

Risk Logic & PPE Selection (Graphviz)
The following decision tree illustrates the required protection levels based on the state of

matter.
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Engineering Controls (Mandatory)

Task Definition

Handling Solid
(Weighing/Transfer)Powder Form

Handling Solution
(Dilution/Aliquot)

Dissolved

High Containment PPE:
Double Nitrile Gloves

Resp: N95/P100 (if open bench)
Tyvek Lab Coat

High Dust Risk

Standard PPE:
Single Nitrile Gloves

Safety Glasses
Cotton Lab Coat

Low Aerosol Risk

Chemical Fume Hood
(Face Velocity: 100 fpm)

Click to download full resolution via product page

Caption: Decision logic for PPE selection based on the physical state of Felodipine-d8. Solid

handling requires heightened dermal and respiratory precautions.

Personal Protective Equipment (PPE) Specifications
A. Hand Protection (Critical)
Dihydropyridines can permeate standard latex. Nitrile is required, but thickness matters due to

the solvent vehicles often used (e.g., Methanol, DMSO).

Material: 100% Nitrile (Accelerator-free preferred to prevent sample contamination).

Configuration:Double-gloving is mandatory when handling the solid powder.

Inner Glove: 4 mil Nitrile (Bright color, e.g., orange/blue).

Outer Glove: 5-6 mil Nitrile (Standard purple/blue).

Logic: This provides a visual breach indicator. If the outer glove tears, the inner color

shows. Discard immediately.

B. Respiratory Protection[2][3][4][5]
In Hood (Standard): Surgical mask (ASTM Level 2/3). Note: This protects the sample from

your breath/moisture, not you from the drug (the hood does that).
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Outside Hood (Emergency/Spill): NIOSH-certified N95 or P100 particulate respirator.

C. Body & Eye Protection
Eyes: ANSI Z87.1 Chemical Safety Goggles. (Standard safety glasses are insufficient for

powders that can drift behind lenses).

Body: Disposable Tyvek® lab coat with elastic cuffs.

Why Tyvek? Cotton retains powder and can cross-contaminate other lab areas. Tyvek is

anti-static and non-porous.

Operational Workflow: Step-by-Step
Phase 1: Preparation & Weighing

Equip PPE: Don Tyvek coat, goggles, and double nitrile gloves.

Static Neutralization: Pass the Felodipine-d8 vial through an ionizer stream. The deuterium

label does not affect static properties, but the crystalline lattice of felodipine is prone to

"jumping."

Weighing:

Open vial only inside the balance enclosure.

Use a disposable anti-static spatula.

Crucial: Do not return excess powder to the stock vial. This introduces moisture, risking

deuterium exchange or hydrolysis over time.

Phase 2: Solubilization (Stock Solution)
Solvent Choice: Methanol or DMSO are standard.

Dissolution: Add solvent directly to the weighing boat or vial if possible to capture all material.

Vortexing: Cap tightly. Vortex for 30 seconds.
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Inspection: Hold against a dark background to ensure no crystals remain. Undissolved

particles will ruin the concentration accuracy of your internal standard.

Phase 3: Storage
Condition: -20°C or -80°C.

Container: Amber glass (Felodipine is light-sensitive).

Seal: Parafilm over the cap to prevent solvent evaporation and moisture ingress.

Emergency Response & Disposal
Spill Response Protocol
If Felodipine-d8 powder is spilled (>1 mg), evacuate the immediate area to let aerosols settle

for 5 minutes.
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Spill Detected

Assess Magnitude
(<1mg vs >10mg)

Don N95/P100 &
Double Gloves

Cover with
Damp Paper Towel

Wipe with Methanol
(Solubilize Residue)

Prevent Dust

Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for safely managing a solid spill of Felodipine-d8, prioritizing dust

suppression.

Disposal[2][3][4]
Solids: Dispose of vials and contaminated gloves in Incineration-designated hazardous

waste streams (Yellow bin/bag).

Liquids: Combined organic solvent waste (Halogenated/Non-halogenated depending on

solvent).
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Decontamination: Wipe balance surfaces with 70% Methanol. Felodipine is poorly soluble in

water; soap and water alone are ineffective.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 3333, Felodipine. Retrieved from [Link]

European Chemicals Agency (ECHA).Felodipine - Substance Information & Classification

(Harmonised). Retrieved from [Link]

Centers for Disease Control and Prevention (CDC).NIOSH Pocket Guide to Chemical

Hazards: Pharmaceutical Dust Control. Retrieved from [Link]

To cite this document: BenchChem. [Operational Guide: Safe Handling & Logistics for
Felodipine-d8]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1165076/docs#operational-guide-safe-handling-
logistics-for-felodipine-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Felodipine
https://echa.europa.eu/substance-information/-/substanceinfo/100.125.932
https://www.cdc.gov/niosh/npg/default.html
https://www.benchchem.com/product/b1165076/docs#operational-guide-safe-handling-logistics-for-felodipine-d8
https://www.benchchem.com/product/b1165076/docs#operational-guide-safe-handling-logistics-for-felodipine-d8
https://www.benchchem.com/product/b1165076/docs#operational-guide-safe-handling-logistics-for-felodipine-d8
https://www.benchchem.com/product/b1165076/docs#operational-guide-safe-handling-logistics-for-felodipine-d8
https://www.benchchem.com/product/b1165076?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165076?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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